N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide

• IUPAC Name: N-[(1-methylpiperidin-4-yl)methyl]-2-methylsulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H28N2OS/c1-19-11-8-17(9-12-19)14-20(18(21)15-22-2)13-10-16-6-4-3-5-7-16/h3-7,17H,8-15H2,1-2H3
• InChI Key: SRQIRSSKQMTKBP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CN(CCC2=CC=CC=C2)C(=O)CSC
• Molecular Formula: C18H28N2OS
• Molecular Weight: 320.5 g/mol

Description

N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide, also known as Sufentanil, is a synthetic opioid analgesic drug that is used for pain management in clinical settings. It is a potent and highly selective agonist of the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. Sufentanil has been widely used in anesthesia and critical care medicine due to its rapid onset, potent analgesic effects, and short duration of action.

Mechanism of Action

N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide acts on the mu-opioid receptor in the central nervous system, causing a decrease in the perception of pain. It also produces sedation, respiratory depression, and other physiological effects. The mechanism of action of N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide is similar to other opioids, but it is more potent and has a shorter duration of action.
Biochemical and Physiological Effects
N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide has a number of biochemical and physiological effects on the body. It produces analgesia, sedation, respiratory depression, and decreased gastrointestinal motility. It also affects the cardiovascular system, causing a decrease in blood pressure and heart rate. N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide has a high affinity for the mu-opioid receptor, which makes it highly potent and effective in pain management.

Advantages and Limitations for Lab Experiments

N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide has several advantages for use in lab experiments. It is highly potent and produces a rapid onset of analgesia, which makes it useful for studying pain perception and opioid tolerance. However, its short duration of action can be a limitation, as it may require repeated dosing to maintain analgesia. Additionally, N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide has a high potential for abuse and addiction, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide. One area of interest is the development of new opioid analgesics that have reduced potential for abuse and addiction. Another area of research is the use of N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide in combination with other drugs for pain management, such as non-opioid analgesics or adjuvant therapies. Additionally, further studies are needed to better understand the mechanisms of action of N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide and its effects on the body, particularly in the context of chronic pain management.

Synthesis Methods

N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide is synthesized from the precursor N-phenethyl-4-piperidone, which undergoes a series of chemical reactions to produce the final product. The synthesis method involves the use of various reagents and solvents, and requires expertise in organic chemistry. The process is complex and time-consuming, but yields a high purity product that is suitable for medical use.

Scientific Research Applications

N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide has been extensively studied in scientific research for its pharmacological properties and clinical applications. It has been used in animal models to study pain perception, opioid tolerance, and addiction. N-[(1-methyl-4-piperidinyl)methyl]-2-(methylthio)-N-(2-phenylethyl)acetamide has also been investigated for its potential use in cancer pain management, as well as in the treatment of acute and chronic pain in humans.